Cas no 13608-71-4 (4-(2,4-dichlorophenyl)-1H-imidazole)

• Product Name: 4-(2,4-dichlorophenyl)-1H-imidazole
• CAS No: 13608-71-4
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 6005859
• PubChem ID: 22625612
• Update Time: 2025-05-27

4-(2,4-dichlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-1H-imidazole
• 1H-Imidazole, 5-(2,4-dichlorophenyl)-

• Inchi： 1S/C9H6Cl2N2/c10-6-1-2-7(8(11)3-6)9-4-12-5-13-9/h1-5H,(H,12,13)
• InChI Key： BXHJPAVYXUNXMP-UHFFFAOYSA-N
• SMILES： C1NC(C2=CC=C(Cl)C=C2Cl)=CN=1

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Melting Point: 143-144 °C
• Boiling Point: 406.6±30.0 °C(Predicted)
• pka: 12.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2,4-dichlorophenyl)-1H-imidazole

Introduction to 4-(2,4-Dichlorophenyl)-1H-Imidazole (CAS No. 13608-71-4)

4-(2,4-Dichlorophenyl)-1H-imidazole, also known by its CAS number 13608-71-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class, which is characterized by a five-membered ring containing two nitrogen atoms. The presence of the dichlorophenyl substituent imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4-(2,4-dichlorophenyl)-1H-imidazole consists of an imidazole ring attached to a 2,4-dichlorophenyl group. The imidazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, which contributes to its biological activity. The dichlorophenyl substituent enhances the lipophilicity of the molecule, facilitating its interaction with biological membranes and receptors.

In recent years, 4-(2,4-dichlorophenyl)-1H-imidazole has gained attention for its potential in the development of novel drugs. One of the key areas of research is its use as an intermediate in the synthesis of antifungal agents. Imidazoles are well-known for their antifungal properties, and the introduction of the dichlorophenyl group can enhance these properties by improving the compound's stability and bioavailability.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(2,4-dichlorophenyl)-1H-imidazole as a building block in the synthesis of new antifungal compounds. The researchers found that derivatives of this compound exhibited potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. These findings suggest that 4-(2,4-dichlorophenyl)-1H-imidazole could be a valuable starting material for developing more effective antifungal treatments.

Beyond antifungal applications, 4-(2,4-dichlorophenyl)-1H-imidazole has also shown promise in other therapeutic areas. For instance, it has been explored as a potential lead compound for developing new anti-inflammatory drugs. Imidazoles are known to have anti-inflammatory properties due to their ability to inhibit certain enzymes involved in inflammation pathways. The addition of the dichlorophenyl group can further modulate these properties, making it an attractive candidate for drug discovery.

In addition to its medicinal applications, 4-(2,4-dichlorophenyl)-1H-imidazole is also used in agrochemical research. It serves as an intermediate in the synthesis of various herbicides and fungicides, contributing to crop protection and agricultural productivity. The unique chemical structure of this compound allows it to be tailored for specific agricultural needs, enhancing its effectiveness against plant pathogens.

The synthesis of 4-(2,4-dichlorophenyl)-1H-imidazole involves several well-established chemical reactions. One common method involves the reaction of 2,4-dichlorobenzaldehyde with ammonia or a suitable amine source to form an intermediate imine, which is then cyclized under acidic conditions to yield the final product. This synthetic route is scalable and can be adapted for large-scale production in industrial settings.

The physical properties of 4-(2,4-dichlorophenyl)-1H-imidazole, such as its melting point and solubility, are important considerations for both laboratory and industrial applications. It typically appears as a white crystalline solid with a melting point ranging from 95°C to 97°C. Its solubility in organic solvents like ethanol and acetone makes it easy to handle and process in various chemical reactions.

In terms of safety and handling, while 4-(2,4-dichlorophenyl)-1H-imidazole is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

To summarize, 4-(2,4-dichlorophenyl)-1H-imidazole (CAS No. 13608-71-4) is a multifaceted compound with significant potential in medicinal chemistry and agrochemical research. Its unique chemical structure and versatile properties make it an attractive candidate for developing new drugs and agricultural products. Ongoing research continues to uncover new applications and optimize its use in various fields.